Cas no 6543-34-6 (1,3-Benzodioxole-5-acetaldehyde)

1,3-Benzodioxole-5-acetaldehyde structure
6543-34-6 structure
Product Name:1,3-Benzodioxole-5-acetaldehyde
CAS No:6543-34-6
MF:C9H8O3
MW:164.158022880554
CID:513297
PubChem ID:267889
Update Time:2025-04-19

1,3-Benzodioxole-5-acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-acetaldehyde
    • 2-(1,3-benzodioxol-5-yl)acetaldehyde
    • PIPERONYL FORMALDEHYDE
    • (3,4-methylenedioxyphenyl)acetaldehyde
    • 1,3-benzodioxol-5-ylacetaldehyde
    • 2-(benzo[1,3]dioxol-5-yl)ethanal
    • 2-(benzo[d][1,3]dioxol-5-yl)acetaldehyde
    • AC1Q6QJ6
    • AR-1B6490
    • Benzo[1,3]dioxol-5-yl-acetaldehyd
    • benzo[1,3]dioxol-5-yl-acetaldehyde
    • CTK2F5883
    • homopiperonal
    • KST-1B7069
    • NSC107645
    • 3,4-(Methylenedioxy)phenylacetaldehyde
    • 2-(Benzodioxol-5-yl)acetaldehyde
    • NSC 107645
    • 2-(1,3-Dioxaindan-5-yl)acetaldehyde
    • DTXSID30296095
    • SCHEMBL406700
    • RRMZTAWQQFJQHL-UHFFFAOYSA-N
    • EN300-732979
    • Z1198331621
    • 6543-34-6
    • CS-0259423
    • Benzo[1,3]dioxol-5-ylacetaldehyde
    • MFCD11553606
    • NSC-107645
    • AKOS006324778
    • Inchi： 1S/C9H8O3/c10-4-3-7-1-2-8-9(5-7)12-6-11-8/h1-2,4-5H,3,6H2
    • InChI Key： RRMZTAWQQFJQHL-UHFFFAOYSA-N
    • SMILES： O1COC2C=CC(CC=O)=CC1=2

Computed Properties

  • Exact Mass: 164.04734
  • Monoisotopic Mass: 164.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.255±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 82-83 ºC
  • Boiling Point: 147 ºC (0.8 Torr)
  • Flash Point: 113.9±5.1 ºC,
  • Refractive Index: 1.57117 (589.3 nm)
  • Solubility: Very slightly soluble (0.43 g/l) (25 º C),
  • PSA: 35.53
  • LogP: 1.15670

1,3-Benzodioxole-5-acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-732979-1.0g
2-(1,3-dioxaindan-5-yl)acetaldehyde
 6543-34-6 95%
1g
 $0.0 2023-06-07
Aaron
AR00F4PZ-50mg
PIPERONYL FORMALDEHYDE
 6543-34-6 95%
50mg
 $325.00 2025-02-17
Aaron
AR00F4PZ-100mg
PIPERONYL FORMALDEHYDE
 6543-34-6 95%
100mg
 $474.00 2025-02-17
Aaron
AR00F4PZ-250mg
PIPERONYL FORMALDEHYDE
 6543-34-6 95%
250mg
 $666.00 2025-02-17
Aaron
AR00F4PZ-500mg
PIPERONYL FORMALDEHYDE
 6543-34-6 95%
500mg
 $1036.00 2025-02-17
Aaron
AR00F4PZ-1g
PIPERONYL FORMALDEHYDE
 6543-34-6 95%
1g
 $1322.00 2025-02-17
Aaron
AR00F4PZ-2.5g
PIPERONYL FORMALDEHYDE
 6543-34-6 95%
2.5g
 $2566.00 2023-12-15
Aaron
AR00F4PZ-5g
PIPERONYL FORMALDEHYDE
 6543-34-6 95%
5g
 $3782.00 2023-12-15
Aaron
AR00F4PZ-10g
PIPERONYL FORMALDEHYDE
 6543-34-6 95%
10g
 $5597.00 2023-12-15
1PlusChem
1P00F4HN-50mg
PIPERONYL FORMALDEHYDE
 6543-34-6 95%
50mg
 $322.00 2024-04-22

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